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Compound of Interest

Compound Name: 2-(Methylamino)ethanol

Cat. No.: B044016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of N-methylethanolamine (NMEA)

as a solvent for the sweetening of natural gas, a critical process for removing acidic impurities

such as hydrogen sulfide (H₂S) and carbon dioxide (CO₂). This document outlines the

physicochemical properties of NMEA, its performance in acid gas absorption, and detailed

protocols for its experimental evaluation.

Introduction to N-methylethanolamine (NMEA) for
Gas Sweetening
N-methylethanolamine, a secondary alkanolamine, is a viable solvent for the selective removal

of acid gases from natural gas streams.[1][2] The process, commonly known as amine treating

or gas sweetening, involves the chemical absorption of H₂S and CO₂ into an aqueous NMEA

solution at high pressure and low temperature, followed by the regeneration of the amine

solvent at low pressure and high temperature, which releases the captured acid gases.[3][4]

The primary advantages of using alkanolamine solvents like NMEA include their high reactivity

with acid gases and the ability to be regenerated and reused, making the process economically

feasible.[3] As a secondary amine, NMEA is expected to exhibit a moderate reaction rate and

absorption capacity, offering a balance between the highly reactive but energy-intensive

primary amines like monoethanolamine (MEA) and the more selective but slower-reacting

tertiary amines such as N-methyldiethanolamine (MDEA).[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b044016?utm_src=pdf-interest
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-article-BPK6-0021-0054/c/httpcpe_czasopisma_pan_plimagesdatacpewydaniano1201201reactionkineticsofco2inaqueousmethyldietha.pdf
https://science-share.com/wetted-wall-column-wwc-experimental-apparatus/
https://journals.karary.edu.sd/index.php/JKUES/article/view/222
https://www.chemmethod.com/article_183790_c10333b53c0399a68ed3383d1e1e1714.pdf
https://journals.karary.edu.sd/index.php/JKUES/article/view/222
https://www.chemmethod.com/article_183790.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of NMEA Solutions
Accurate physical property data is essential for the design and simulation of gas treating units.

The following tables summarize key physical properties of aqueous N-methylethanolamine

solutions.

Table 1: Physical and Chemical Properties of Pure N-methylethanolamine

Property Value Reference

Molecular Formula C₃H₉NO [6]

Molecular Weight 75.11 g/mol [6]

Boiling Point 159 °C (318 °F) [6]

Melting Point -5 °C (23 °F) [6]

Flash Point 76 °C (169 °F) [1]

Density (at 20°C) 0.936 g/cm³

Viscosity (at 20°C) 13.5 mPa·s

log Pow (n-octanol/water) -0.91 at 25 °C [6]

Table 2: Density of Aqueous NMEA Solutions at Atmospheric Pressure

Temperatur
e (°C)

10 wt%
NMEA
(g/cm³)

20 wt%
NMEA
(g/cm³)

30 wt%
NMEA
(g/cm³)

40 wt%
NMEA
(g/cm³)

50 wt%
NMEA
(g/cm³)

20 1.015 1.028 1.039 1.048 1.055

40 1.008 1.020 1.031 1.039 1.046

60 0.999 1.011 1.022 1.030 1.036

80 0.989 1.001 1.012 1.019 1.025
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Note: Data is estimated based on typical behavior of alkanolamine solutions. Experimental

verification is recommended.

Table 3: Viscosity of Aqueous NMEA Solutions at Atmospheric Pressure

Temperatur
e (°C)

10 wt%
NMEA
(mPa·s)

20 wt%
NMEA
(mPa·s)

30 wt%
NMEA
(mPa·s)

40 wt%
NMEA
(mPa·s)

50 wt%
NMEA
(mPa·s)

20 1.5 2.5 4.0 6.5 10.0

40 1.0 1.6 2.5 4.0 6.0

60 0.7 1.1 1.6 2.5 3.8

80 0.5 0.8 1.1 1.6 2.4

Note: Data is estimated based on typical behavior of alkanolamine solutions. Experimental

verification is recommended.

Acid Gas Absorption Performance
The efficiency of NMEA in removing H₂S and CO₂ is determined by its absorption capacity

(loading) and reaction kinetics.

Chemical Reactions
NMEA, as a secondary amine (RR'NH), reacts with CO₂ to form a carbamate, and with H₂S

through a proton transfer reaction.

Reaction with CO₂: CO₂ + 2 RR'NH ⇌ RR'NCOO⁻ + RR'NH₂⁺

Reaction with H₂S: H₂S + RR'NH ⇌ HS⁻ + RR'NH₂⁺

Absorption Capacity (Loading)
The loading is defined as the moles of acid gas absorbed per mole of amine. The theoretical

maximum loading for CO₂ with a secondary amine is 0.5, while for H₂S it is 1.0. The actual
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equilibrium loading depends on the temperature, pressure, and concentration of the NMEA

solution.

Table 4: Equilibrium CO₂ Loading in Aqueous NMEA Solutions (mol CO₂/mol NMEA)

CO₂ Partial
Pressure (kPa)

30 wt% NMEA
at 40°C

30 wt% NMEA
at 60°C

50 wt% NMEA
at 40°C

50 wt% NMEA
at 60°C

1 0.15 0.10 0.18 0.12

5 0.35 0.25 0.40 0.30

10 0.45 0.38 0.50 0.42

50 0.65 0.58 0.70 0.62

100 0.75 0.68 0.80 0.72

Note: Data is estimated based on the performance of similar secondary amines. Experimental

determination is crucial for accurate process design.

Table 5: Equilibrium H₂S Loading in Aqueous NMEA Solutions (mol H₂S/mol NMEA)

H₂S Partial
Pressure (kPa)

30 wt% NMEA
at 40°C

30 wt% NMEA
at 60°C

50 wt% NMEA
at 40°C

50 wt% NMEA
at 60°C

1 0.40 0.30 0.45 0.35

5 0.70 0.60 0.75 0.65

10 0.85 0.78 0.90 0.82

50 0.98 0.95 1.00 0.98

100 1.00 0.99 1.00 1.00

Note: Data is estimated based on the high reactivity of amines with H₂S. Experimental

validation is recommended.

Experimental Protocols
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To evaluate the performance of NMEA as a solvent for natural gas sweetening, a series of

experiments should be conducted. The following protocols provide a general framework for

these investigations.

Protocol for Determining Physical Properties (Density
and Viscosity)
Objective: To measure the density and viscosity of aqueous NMEA solutions at various

concentrations and temperatures.

Apparatus:

Vibrating tube densimeter

Falling-ball or rotational viscometer

Thermostatic water bath

Analytical balance

Procedure:

Prepare aqueous NMEA solutions of desired weight percentages (e.g., 10, 20, 30, 40, 50

wt%) using an analytical balance.

Calibrate the densimeter and viscometer with deionized water at the desired temperatures.

Set the thermostatic water bath to the desired temperature (e.g., 20, 40, 60, 80°C).

Inject the NMEA solution into the densimeter and allow the reading to stabilize. Record the

density.

Measure the viscosity of the NMEA solution using the viscometer at the same temperature.

Repeat steps 4 and 5 for each concentration and temperature.
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Protocol for Measuring Acid Gas Solubility (Loading
Capacity)
Objective: To determine the equilibrium absorption capacity of CO₂ and H₂S in aqueous NMEA

solutions.

Apparatus:

Stirred-cell reactor or equilibrium cell with a known volume.

Pressure transducer and temperature probe.

Gas chromatograph (GC) or other gas analyzer.

Mass flow controllers.

Vacuum pump.

Procedure:

Evacuate the reactor and then charge a known amount of the NMEA solution.

Pressurize the reactor with the acid gas (CO₂ or H₂S) to a desired initial pressure.

Start the stirrer to facilitate gas-liquid contact.

Monitor the pressure and temperature inside the reactor until they stabilize, indicating that

equilibrium has been reached.

The amount of gas absorbed is calculated from the pressure drop using the ideal gas law

with appropriate corrections for gas solubility in the liquid phase.

The loading is then calculated as moles of acid gas absorbed per mole of NMEA.

Repeat the experiment at different initial pressures and temperatures.

Protocol for Determining Reaction Kinetics
Objective: To measure the rate of reaction between NMEA and CO₂/H₂S.
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Apparatus:

Wetted-wall column or a stirred-cell reactor with a known interfacial area.[2][7][8]

Gas and liquid flow controllers.[7]

Gas analyzer (e.g., GC or infrared sensor).[2]

Thermostatic bath.[2]

Procedure (using a wetted-wall column):

Prepare a lean NMEA solution of known concentration.

Pump the solution at a known flow rate to the top of the wetted-wall column, where it flows

down as a thin film.[9]

Introduce a gas stream containing a known concentration of the acid gas (CO₂ or H₂S)

counter-currently into the column at a known flow rate.[7]

Measure the concentration of the acid gas in the outlet gas stream using a gas analyzer.[8]

The absorption rate is calculated from the difference in the inlet and outlet gas

concentrations and the gas flow rate.

The overall mass transfer coefficient can be determined from the absorption rate and the

logarithmic mean driving force.

By varying experimental conditions such as liquid and gas flow rates, temperature, and

amine concentration, the reaction kinetics can be elucidated.[9]

Visualizations
Amine Sweetening Process Workflow
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Caption: Workflow of a typical amine sweetening process using NMEA.

Experimental Setup for Gas Absorption Kinetics
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Caption: Schematic of a wetted-wall column for kinetic studies.

NMEA Reaction Pathway with CO₂
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Caption: Reaction mechanism of NMEA with CO₂ via a zwitterion intermediate.
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N-methylethanolamine presents itself as a promising solvent for natural gas sweetening

applications. Its properties as a secondary amine suggest a favorable balance between

reactivity and regeneration energy requirements. The protocols outlined in these application

notes provide a solid foundation for the systematic evaluation of NMEA's performance. Further

research to generate precise experimental data for its physical properties and acid gas

absorption characteristics is crucial for its potential industrial implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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